3-Allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
3-Allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
Brand Name:
Vulcanchem
CAS No.:
315693-80-2
VCID:
VC0381095
InChI:
InChI=1S/C21H16N2O2S2/c1-2-12-23-20(24)18-17(13-27-19(18)22-21(23)26)14-8-10-16(11-9-14)25-15-6-4-3-5-7-15/h2-11,13H,1,12H2,(H,22,26)
SMILES:
C=CCN1C(=O)C2=C(NC1=S)SC=C2C3=CC=C(C=C3)OC4=CC=CC=C4
Molecular Formula:
C21H16N2O2S2
Molecular Weight:
392.5g/mol
3-Allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
CAS No.: 315693-80-2
Main Products
VCID: VC0381095
Molecular Formula: C21H16N2O2S2
Molecular Weight: 392.5g/mol
![3-Allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one - 315693-80-2](/images/no_structure.jpg)
| CAS No. | 315693-80-2 |
|---|---|
| Product Name | 3-Allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one |
| Molecular Formula | C21H16N2O2S2 |
| Molecular Weight | 392.5g/mol |
| IUPAC Name | 5-(4-phenoxyphenyl)-3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C21H16N2O2S2/c1-2-12-23-20(24)18-17(13-27-19(18)22-21(23)26)14-8-10-16(11-9-14)25-15-6-4-3-5-7-15/h2-11,13H,1,12H2,(H,22,26) |
| Standard InChIKey | TXTGCTKPQONCMX-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=O)C2=C(NC1=S)SC=C2C3=CC=C(C=C3)OC4=CC=CC=C4 |
| Canonical SMILES | C=CCN1C(=O)C2=C(NC1=S)SC=C2C3=CC=C(C=C3)OC4=CC=CC=C4 |
| PubChem Compound | 1036640 |
| Last Modified | Nov 11 2021 |
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